Cas no 89466-16-0 (6-bromo-3-methyl-pyridin-2-amine)

• Product Name: 6-bromo-3-methyl-pyridin-2-amine
• CAS No: 89466-16-0
• MF: C₆H₇BrN₂
• MW: 187.037180185318
• MDL: MFCD17014961
• CID: 2195409
• PubChem ID: 59605384
• Update Time: 2024-10-26

6-bromo-3-methyl-pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-2-pyridinamine
• 6-Bromo-3-methylpyridin-2-amine
• 2-AMINO-6-BROMO-3-METHYLPYRIDINE
• ANDWKDRELVPNDM-UHFFFAOYSA-N
• 2-Amino-3-methyl-6-Bromopyridine
• 6-Bromo-3-methylpyridin-2-ylamine
• 2-Pyridinamine, 6-bromo-3-methyl-
• AB71668
• AK152582
• 3-Picoline, 2-amino-6-bromo- (7CI)
• 6-Bromo-3-methyl-2-pyridinamine (ACI)
• (6-Bromo-3-methylpyridin-2-yl)amine
• 6-bromo-3-methyl-pyridin-2-amine
• AKOS024260010
• CS-W007289
• DS-7301
• SY058796
• EN300-100966
• SCHEMBL2673083
• 6-bromo-3-methyl-pyridin-2-ylamine; 2-Amino-6-brom-3-methyl-pyridin;
• MFCD17014961
• DB-113931
• 89466-16-0

• MDL： MFCD17014961
• Inchi： 1S/C6H7BrN2/c1-4-2-3-5(7)9-6(4)8/h2-3H,1H3,(H2,8,9)
• InChI Key： ANDWKDRELVPNDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(N)N=1

Computed Properties

• Exact Mass: 185.97926g/mol
• Monoisotopic Mass: 185.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.9

6-bromo-3-methyl-pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)